2-(3,4-difluorobenzyl)-4-(5-ethyl-1,2,4-oxadiazol-3-yl)-6,7,8,9-tetrahydropyrimido[1,6-a]azepine-1,3(2H,5H)-dione

• IUPAC Name: 2-[(3,4-difluorophenyl)methyl]-4-(5-ethyl-1,2,4-oxadiazol-3-yl)-6,7,8,9-tetrahydro-5H-pyrimido[1,6-a]azepine-1,3-dione
• InChI: InChI=1S/C20H20F2N4O3/c1-2-16-23-18(24-29-16)17-15-6-4-3-5-9-25(15)20(28)26(19(17)27)11-12-7-8-13(21)14(22)10-12/h7-8,10H,2-6,9,11H2,1H3
• InChI Key: HKECNBLJVKIQEZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=C3CCCCCN3C(=O)N(C2=O)CC4=CC(=C(C=C4)F)F
• Molecular Formula: C20H20F2N4O3
• Molecular Weight: 402.4 g/mol

Description

2-(3,4-difluorobenzyl)-4-(5-ethyl-1,2,4-oxadiazol-3-yl)-6,7,8,9-tetrahydropyrimido[1,6-a]azepine-1,3(2H,5H)-dione is a useful research compound. Its molecular formula is C20H20F2N4O3 and its molecular weight is 402.402. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectral Characterisation of Derivatives

The chemical compound 2-(3,4-difluorobenzyl)-4-(5-ethyl-1,2,4-oxadiazol-3-yl)-6,7,8,9-tetrahydropyrimido[1,6-a]azepine-1,3(2H,5H)-dione is a complex molecule, and research related to its synthesis and applications often involves creating and analyzing derivatives with similar structures. One study focused on the synthesis and spectral characterization of derivatives, including those with 1,2,4-triazol-3-yl, 1,3,4-oxadiazol-2-yl, and other related heterocyclic units. These compounds were synthesized through various reactions, highlighting the versatility and potential applications of these molecules in scientific research, particularly in the fields of organic chemistry and materials science (Mahmoud et al., 2012).

Advanced Synthetic Strategies

Another aspect of scientific research involving such complex molecules is the development of advanced synthetic strategies. For instance, the Castagnoli-Cushman reaction was utilized to prepare compounds with significant yields and good diastereoselectivity. This method is notable for its efficiency in synthesizing derivatives with seven-membered cyclic anhydrides, demonstrating the compound's relevance in facilitating novel synthetic routes and methodologies in organic synthesis (Adamovskyi et al., 2017).

Bromination Techniques

Research also extends to the bromination of related heterocyclic systems. A study explored the bromination of carbazoles and related compounds, providing insights into selective bromination techniques that could be applied to similar complex molecules. Such research is critical for the functionalization of compounds, which is a fundamental step in the development of pharmaceuticals and advanced materials (Smith et al., 1992).

Novel Heterocyclic Systems

The creation of novel heterocyclic systems through intramolecular amidation represents another area of interest. This approach has led to the synthesis of new heterocyclic structures, such as imidazo[2,1-b][1,3,4]thiadiazole and imidazo[2,1-b][1,3]thiazole fused diazepinones. These studies not only expand the chemical space of heterocyclic compounds but also have potential implications in medicinal chemistry and drug design (Kolavi et al., 2006).